Cas no 1275532-56-3 (3-Bromo-2-ethoxybenzoic acid)

• Product Name: 3-Bromo-2-ethoxybenzoic acid
• CAS No: 1275532-56-3
• MF: C₉H₉BrO₃
• MW: 245.069962263107
• CID: 5074127
• PubChem ID: 55032029
• Update Time: 2025-05-23

3-Bromo-2-ethoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-ethoxybenzoic acid
• 3-Bromo-2-ethoxybenzoic acid

• Inchi： 1S/C9H9BrO3/c1-2-13-8-6(9(11)12)4-3-5-7(8)10/h3-5H,2H2,1H3,(H,11,12)
• InChI Key： BYAFUEVISDSIDD-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(=O)O)=C1OCC

Computed Properties

• Exact Mass: 243.97351g/mol
• Monoisotopic Mass: 243.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-Bromo-2-ethoxybenzoic acid

3-Bromo-2-Ethoxybenzoic Acid: A Comprehensive Overview

3-Bromo-2-ethoxybenzoic acid, also known by its CAS number 1275532-56-3, is a significant compound in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecule consists of a benzoic acid moiety with a bromine atom at the 3-position and an ethoxy group at the 2-position, making it a derivative of benzoic acid with specific functional groups that influence its chemical behavior.

The synthesis of 3-bromo-2-ethoxybenzoic acid involves multi-step organic reactions, often utilizing bromination and etherification techniques. Recent advancements in synthetic methodologies have allowed for more efficient and selective syntheses, reducing side reactions and improving yields. These improvements are particularly relevant in the context of large-scale production for industrial applications or for use in research settings where high purity is essential.

In terms of physical properties, 3-bromo-2-ethoxybenzoic acid exhibits a melting point that is influenced by the electron-withdrawing effects of the bromine atom and the electron-donating effects of the ethoxy group. The interplay between these groups results in a compound with moderate solubility in polar solvents, making it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The chemical reactivity of 3-bromo-2-ethoxybenzoic acid is primarily determined by its functional groups. The carboxylic acid group can participate in esterification or amidation reactions, while the bromine atom can undergo substitution reactions under appropriate conditions. Recent studies have explored the use of this compound as a precursor in the synthesis of more complex molecules, including pharmaceutical agents and agrochemicals.

In the pharmaceutical industry, 3-bromo-2-ethoxybenzoic acid has shown potential as an intermediate in drug development. Its structure allows for further functionalization to create bioactive compounds with specific therapeutic targets. For instance, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant properties, which are critical in developing new drugs for chronic diseases.

The application of 3-bromo-2-ethoxybenzoic acid extends beyond pharmaceuticals into materials science. Researchers have explored its use in creating advanced materials such as polymers and coatings with enhanced thermal stability and mechanical properties. The bromine atom's presence contributes to UV resistance, making these materials suitable for outdoor applications.

From an environmental perspective, understanding the degradation pathways of 3-bromo-2-ethoxybenzoic acid is crucial for assessing its ecological impact. Recent studies have focused on biodegradation mechanisms under aerobic and anaerobic conditions, revealing that microbial communities play a significant role in breaking down this compound into less harmful byproducts.

In conclusion, 3-bromo-2-ethoxybenzoic acid, with its CAS number 1275532-56-3, stands as a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure enables it to serve as a valuable building block in organic synthesis, contributing to advancements in pharmaceuticals, materials science, and environmental chemistry. As research continues to uncover new potentials for this compound, its role in driving innovation is expected to grow significantly.